Cas no 95186-47-3 (4-chloro-2-ethynyl-1-methoxybenzene)

• Product Name: 4-chloro-2-ethynyl-1-methoxybenzene
• CAS No: 95186-47-3
• MF: C₉H₇ClO
• MW: 166.604281663895
• MDL: MFCD11618083
• CID: 1986119
• PubChem ID: 23260703
• Update Time: 2025-04-21

4-chloro-2-ethynyl-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-ethynyl-1-methoxybenzene
• Benzene, 4-chloro-2-ethynyl-1-methoxy-
• Z1080385510
• SCHEMBL3042839
• AS-41799
• DA-00263
• A1-04203
• DTXSID70631688
• XH0494
• APAHTCMWFKAHJF-UHFFFAOYSA-N
• EN300-193445
• 5-Chloro-2-methoxyphenylacetylene
• MFCD11618083
• 4-Chloro-2-ethynyl-1-methoxy-benzene
• VDA18647
• 95186-47-3
• AKOS012334024
• DTXCID30582440

• MDL： MFCD11618083
• Inchi： 1S/C9H7ClO/c1-3-7-6-8(10)4-5-9(7)11-2/h1,4-6H,2H3
• InChI Key： APAHTCMWFKAHJF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C#C)C=1)OC

Computed Properties

• Exact Mass: 166.0185425g/mol
• Monoisotopic Mass: 166.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles